2,3-Dichloro-6-nitrobenzoic acid
Overview
Description
2,3-Dichloro-6-nitrobenzoic acid is a chemical compound with the molecular formula C7H3Cl2NO4 and a molecular weight of 236.01 . It is a derivative of benzoic acid, which has two chlorine atoms and a nitro group attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula Cl2C6H2(NO2)CO2H . The compound contains a benzene ring with two chlorine atoms and a nitro group attached, along with a carboxylic acid group .Scientific Research Applications
Molecular Structure and Spectroscopic Analysis
- 2,6-Dichloro-3-nitrobenzoic acid (DCNBA) has been studied for its molecular structure and spectroscopic properties. Using FT-IR and Raman spectra analysis, the equilibrium geometry, bonding, and vibrational wavenumbers have been explored. This research provides valuable insights into the interactions within the molecule and its thermodynamic properties, which are significant in the field of molecular spectroscopy (Balachandran, Santhi, Karpagam, & Lakshmi, 2013).
Crystal Engineering and Halogen Bonds
- A study on 2-Chloro-4-nitrobenzoic acid explored its role in forming molecular salts/cocrystals with pyridyl and benzoic acid derivatives. This work highlights the importance of halogen bonds in the crystal structures of these molecular salts, which is crucial in crystal engineering and pharmaceutical research (Oruganti, Nechipadappu, Khade, & Trivedi, 2017).
Interaction with Quinoline Derivatives
- Research on the crystal structures of 3-chloro-2-nitrobenzoic acid with quinoline derivatives has provided insights into hydrogen-bonded co-crystals. This study is significant in understanding molecular interactions and the formation of co-crystals in pharmaceutical and material sciences (Gotoh & Ishida, 2019).
Applications in Organic Chemistry
- The synthesis and applications of 3-aminobenzoic acid, derived from 3-nitrobenzoic acid, have been explored extensively in organic chemistry. This compound is used in the manufacture of dyes, medicines, and pressure-sensitive replication materials, demonstrating the broad utility of nitrobenzoic acid derivatives in industrial applications (Yin, 2010).
Properties
IUPAC Name |
2,3-dichloro-6-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO4/c8-3-1-2-4(10(13)14)5(6(3)9)7(11)12/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWFKWTVYKGMWEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])C(=O)O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30622956 | |
Record name | 2,3-Dichloro-6-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30622956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13300-62-4 | |
Record name | 2,3-Dichloro-6-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30622956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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